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Compound of Interest

3-Bromo-5-difluoromethoxy-4-
Compound Name:
fluorophenol

Cat. No.: B1409823

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physicochemical properties of 3-
Bromo-5-difluoromethoxy-4-fluorophenol, a halogenated phenol derivative of interest in
medicinal chemistry and materials science.

Core Physicochemical Data

The fundamental molecular characteristics of 3-Bromo-5-difluoromethoxy-4-fluorophenol
are summarized below. These values are critical for stoichiometric calculations, analytical
method development, and interpretation of experimental results.

Property Value
Molecular Formula C7H4BrFs0:2
Molecular Weight 257.01 g/mol [1]
Monoisotopic Mass 255.93468 Da

Logical Relationship of Molecular Components

The molecular weight of a compound is a direct function of its elemental composition. The
following diagram illustrates the relationship between the constituent elements of 3-Bromo-5-
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difluoromethoxy-4-fluorophenol and its final calculated molecular weight.
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Figure 1. Derivation of Molecular Weight

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Elemental Composition.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 3-Bromo-5-
difluoromethoxy-4-fluorophenol are typically proprietary to the manufacturing entity.
However, a general synthetic approach can be inferred from related chemical literature. A
plausible synthetic route would involve the bromination and subsequent difluoromethoxylation

of a suitable fluorophenol precursor.
General Synthetic Workflow:

The following diagram outlines a conceptual workflow for the synthesis and analysis of the

target compound.
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Figure 2. Conceptual Synthetic and Analytical Workflow
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Caption: Conceptual Synthesis and Analysis Workflow.

Note: This document is intended for informational purposes for a technical audience. Specific
experimental details should be sourced from peer-reviewed literature or the appropriate
chemical supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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